Cas no 306935-08-0 (([AMINO(IMINO)METHYL]AMINO)[3,5-DI(TRIFLUOROMETHYL)PHENYL]DIOXO-LAMBDA6-SULFANE HYDRATE)

• Product Name: ([AMINO(IMINO)METHYL]AMINO)[3,5-DI(TRIFLUOROMETHYL)PHENYL]DIOXO-LAMBDA6-SULFANE HYDRATE
• CAS No: 306935-08-0
• MF: C₉H₉F₆N₃O₃S
• MW: 353.241481542587
• CID: 300078
• PubChem ID: 2780085
• Update Time: 2025-04-19

([AMINO(IMINO)METHYL]AMINO)[3,5-DI(TRIFLUOROMETHYL)PHENYL]DIOXO-LAMBDA6-SULFANE HYDRATE Chemical and Physical Properties

Names and Identifiers

• ([AMINO(IMINO)METHYL]AMINO)[3,5-DI(TRIFLUOROMETHYL)PHENYL]DIOXO-LAMBDA6-SULFANE HYDRATE
• {[AMINO(IMINO)METHYL]AMINO}[3,5-DI(TRIFLUOROMETHYL)PHENYL]DIOXO-LAMBDA~6~-SULFANE HYDRATE
• N-(diaminomethylidene)-3,5-bis(trifluoromethyl)benzenesulfonamide hydrate
• HMS549P21
• {[amino(imino)methyl]amino}[3,5-di(trifluoromethyl)phenyl]dioxo-lambda~6~-sulphane hydrate
• 306935-08-0
• FT-0605450
• 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylguanidine;hydrate

• Inchi： 1S/C9H7F6N3O2S.H2O/c10-8(11,12)4-1-5(9(13,14)15)3-6(2-4)21(19,20)18-7(16)17;/h1-3H,(H4,16,17,18);1H2
• InChI Key： SDLNWIFQHKQCMG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(/N=C(\N)/N)(=O)=O.O

Computed Properties

• Exact Mass: 353.02700
• Monoisotopic Mass: 353.02688130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Boiling Point: 379.8°C at 760 mmHg
• Flash Point: 183.5°C
• PSA: 113.65000
• LogP: 4.10340